Cas no 1937231-28-1 (N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide)

• Product Name: N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide
• CAS No: 1937231-28-1
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 6440197
• PubChem ID: 164643581
• Update Time: 2025-05-19

N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide
• EN300-1291266
• 1937231-28-1

• Inchi： 1S/C6H13N3O/c7-6(9-10)3-5-1-2-8-4-5/h5,8,10H,1-4H2,(H2,7,9)
• InChI Key： OLGARILPWADQQF-UHFFFAOYSA-N
• SMILES： O/N=C(/CC1CNCC1)\N

Computed Properties

• Exact Mass: 143.105862047g/mol
• Monoisotopic Mass: 143.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.6Ų

Additional information on N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide

Introduction to N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide (CAS No. 1937231-28-1)

N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide, a compound with the chemical identifier CAS No. 1937231-28-1, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications, particularly in the treatment of various neurological and inflammatory disorders. The structural uniqueness of this molecule, characterized by its N-hydroxy and pyrrolidin-3-yl substituents, contributes to its distinct pharmacological profile and makes it a subject of intense research interest.

The chemical structure of N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide incorporates an amide linkage, which is a common feature in many bioactive molecules. This amide group not only influences the solubility and metabolic stability of the compound but also plays a crucial role in its interactions with biological targets. The presence of the pyrrolidin-3-yl moiety, a cyclic amine derivative, further enhances the compound's ability to interact with specific enzymes and receptors, making it a promising candidate for drug design.

In recent years, there has been growing evidence suggesting the therapeutic potential of molecules containing the N-hydroxy group. This functional moiety is known to participate in various biochemical pathways and can modulate the activity of enzymes involved in inflammation and pain signaling. The incorporation of this group into N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide may contribute to its efficacy in targeting these pathways, thereby offering new treatment options for patients suffering from chronic inflammatory conditions.

The compound's potential applications extend beyond inflammation and pain management. Preliminary studies have indicated that N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide may exhibit neuroprotective properties, making it a candidate for the development of therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this molecule to cross the blood-brain barrier is a critical factor that enhances its translational potential. Research has shown that modifications in the molecular structure, such as the introduction of lipophilic groups like pyrrolidine derivatives, can improve membrane permeability and facilitate brain penetration.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of drug discovery. These tools have enabled researchers to predict the binding affinity and interaction patterns of N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide with target proteins with high accuracy. Such simulations have been instrumental in optimizing the compound's structure to enhance its pharmacological properties. For instance, virtual screening techniques have identified analogs of this molecule that exhibit improved potency and reduced side effects.

The synthesis of N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to achieve these objectives. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for clinical trials.

Ongoing clinical trials are evaluating the safety and efficacy of N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide in human subjects. These trials are designed to provide comprehensive data on its pharmacokinetics, pharmacodynamics, and potential therapeutic benefits. The results from these studies will be instrumental in determining whether this compound can be translated into a viable drug candidate for treating neurological and inflammatory disorders.

The role of biomarkers in assessing the efficacy of new drugs cannot be overstated. In the case of N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide, researchers are exploring various biomarkers that can indicate its therapeutic effects at both preclinical and clinical stages. For instance, changes in inflammatory cytokine levels or neurotransmitter activity could serve as early indicators of its efficacy. The integration of biomarker analysis with traditional clinical endpoints will provide a more holistic understanding of this compound's benefits.

The regulatory landscape for new drug approvals is becoming increasingly stringent, necessitating robust preclinical data to support safety and efficacy claims. N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide must undergo rigorous testing to meet these standards before it can be approved for clinical use. This includes toxicology studies to assess potential side effects and pharmacokinetic studies to understand how the body processes the compound.

In conclusion, N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide (CAS No. 1937231-28-1) represents a promising therapeutic agent with potential applications in treating neurological and inflammatory disorders. Its unique structural features, particularly the presence of the N-hydroxy and pyrrolidin-3-y l moieties, contribute to its distinct pharmacological profile. Ongoing research efforts are focused on optimizing its synthesis, evaluating its therapeutic potential through clinical trials, and identifying relevant biomarkers to support its development into a viable drug candidate.